Cas no 1876863-89-6 (Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]-)

• Product Name: Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]-
• CAS No: 1876863-89-6
• MF: C₈H₁₇ClS
• MW: 180.738580465317
• CID: 5285301
• Update Time: 2025-07-21

Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]-

• Inchi： 1S/C8H17ClS/c1-7(2)10-5-4-8(3)6-9/h7-8H,4-6H2,1-3H3
• InChI Key： DIRTWSWXPMGIDP-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)CCSC(C)C

Additional information on Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]-

Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]- (CAS No. 1876863-89-6): A Comprehensive Overview

Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]-, identified by its CAS number 1876863-89-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, presents a fascinating blend of functional groups that make it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial applications.

The molecular formula of this compound can be expressed as C₉H₁₇ClS, reflecting its composition of carbon, hydrogen, chlorine, and sulfur atoms. The presence of a chloro group at the first carbon atom and a thioether group at the fourth carbon atom introduces specific reactivity patterns that are of great interest to researchers. The structural motif also includes a branched alkyl chain, which contributes to its complex behavior in chemical reactions.

In recent years, the study of such heterocyclic compounds has seen considerable advancements, particularly in understanding their role as intermediates in the synthesis of more complex molecules. The compound's structure allows for diverse transformations, making it a versatile building block in organic synthesis. For instance, the chloro and thioether functionalities can be selectively modified through various chemical reactions, enabling the construction of more intricate molecular architectures.

One of the most compelling aspects of Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]- is its potential application in pharmaceutical research. The unique combination of functional groups makes it a promising candidate for the development of new therapeutic agents. Researchers have been exploring its utility in synthesizing novel compounds that exhibit pharmacological activity. Specifically, the thioether moiety has been shown to enhance binding affinity to certain biological targets, which is crucial for drug design.

The compound's reactivity also makes it an interesting subject for studying catalytic processes. In particular, its ability to undergo nucleophilic substitution reactions has been exploited in developing efficient synthetic routes. These reactions are fundamental in many areas of organic chemistry and pharmaceutical synthesis, where precise control over functional group transformations is essential. The presence of both electron-withdrawing and electron-donating groups in the molecule influences its reactivity profile, making it a challenging yet rewarding subject for chemists.

Recent studies have also highlighted the importance of Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]- in material science applications. Its unique structural features contribute to its suitability as a precursor for polymers and specialty chemicals. The compound's ability to form stable derivatives has been leveraged in creating advanced materials with tailored properties. These materials find applications in various industries, including electronics and coatings, where specific chemical characteristics are required.

The synthesis of Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]- involves multi-step processes that require careful optimization to achieve high yields and purity. Researchers have developed innovative synthetic strategies to overcome the challenges associated with its complex structure. These strategies often involve the use of transition metal catalysts and controlled reaction conditions to ensure selectivity and efficiency. The development of such methodologies is critical for advancing both academic research and industrial applications.

In conclusion, Butane, 1-chloro-2-methyl-4-[(1-methylethyl)thio]- (CAS No. 1876863-89-6) is a multifaceted compound with significant potential in various scientific domains. Its unique molecular structure and functional groups make it a valuable tool in organic synthesis, pharmaceutical research, and material science. As our understanding of its properties continues to grow, so too will its applications across different industries. The ongoing exploration of this compound underscores the importance of continued research and innovation in chemical science.